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Compound of Interest

Compound Name: BSJ-03-123

Cat. No.: B2452121 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BSJ-03-123 is a selective and potent small-molecule degrader of Cyclin-Dependent Kinase 6

(CDK6) developed as a PROTAC (Proteolysis Targeting Chimera). It is a valuable tool for

studying the cellular functions of CDK6 and for investigating its therapeutic potential,

particularly in contexts such as acute myeloid leukemia (AML). Accurate and consistent

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results. This document provides a detailed protocol for the preparation, storage, and handling

of BSJ-03-123 stock solutions in Dimethyl Sulfoxide (DMSO).

Physicochemical Properties
A summary of the key quantitative data for BSJ-03-123 is presented in the table below. It is

crucial to always refer to the batch-specific molecular weight provided on the product's

certificate of analysis.
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Property Value Reference

Molecular Weight 937.02 g/mol [1][2][3]

Formula C₄₇H₅₆N₁₀O₁₁ [1][2]

CAS Number 2361493-16-3 [1][2]

Solubility in DMSO Up to 100 mM (or 93.7 mg/mL) [1][2]

Purity ≥98% [1]

Storage (Powder) -20°C [3]

Storage (Stock Sol.) -20°C or -80°C (aliquoted) [4][5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BSJ-03-123 in DMSO.

The same principles can be applied to prepare stock solutions of different concentrations by

adjusting the mass of the compound and the volume of the solvent accordingly.

3.1. Materials

BSJ-03-123 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator

3.2. Procedure
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Equilibration: Before opening, allow the vial containing BSJ-03-123 powder to equilibrate to

room temperature for at least 30 minutes. This prevents the condensation of moisture onto

the hygroscopic compound.

Mass Calculation: To prepare 1 mL of a 10 mM stock solution, the required mass of BSJ-03-
123 is calculated using the following formula: Mass (mg) = Desired Concentration (mM) x

Volume (mL) x Molecular Weight ( g/mol ) / 1000 Mass (mg) = 10 mM x 1 mL x 937.02 g/mol

/ 1000 = 9.37 mg

Weighing: Carefully weigh out 9.37 mg of BSJ-03-123 powder using a calibrated analytical

balance and transfer it to a sterile microcentrifuge tube or an amber glass vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the BSJ-03-123
powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution. If the compound does not dissolve completely, gentle warming in a water bath

(not exceeding 40°C) or brief sonication can be applied. Visually inspect the solution to

ensure that all solid material has dissolved and the solution is clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to degradation

of the compound, it is recommended to aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C

for long-term storage. When stored properly, the stock solution should be stable for several

months.

Calculations for Different Stock Concentrations
The following table provides the required mass of BSJ-03-123 to prepare 1 mL of stock

solution at various common concentrations.
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Desired Concentration (mM) Mass of BSJ-03-123 for 1 mL (mg)

1 0.937

5 4.685

10 9.37

20 18.74

50 46.85

100 93.70

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the BSJ-03-123 stock

solution.
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Preparation

Storage

Start: Equilibrate BSJ-03-123 to Room Temperature

Weigh 9.37 mg of BSJ-03-123

1

Add 1 mL of Anhydrous DMSO

2

Vortex/Sonicate to Dissolve

3

Visually Confirm Complete Dissolution

4 Solid Remains

Aliquot into Single-Use Tubes

Solution is Clear

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for BSJ-03-123 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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